Methyl di(p-chlorophenyl)borinate

• CAS No.: 564483-61-0
• Molecular Formula: C13H11BCl2O
• Molecular Weight: 264.9 g/mol
• IUPAC Name: bis(4-chlorophenyl)-methoxyborane
• InChI: InChI=1S/C13H11BCl2O/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9H,1H3
• InChI Key: KCBALOZNRNIZSY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)OC

Description

Methyl di(p-chlorophenyl)borinate is an organoboron compound characterized by a central boron atom bonded to two p-chlorophenyl groups and a methyl ester. Organoboron compounds like this are valued for their stability and tunable reactivity, influenced by substituents like electron-withdrawing chlorine atoms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares Methyl di(p-chlorophenyl)borinate with analogous organoboron and chlorinated aryl compounds, leveraging data from the provided evidence and inferred properties.

Physicochemical Properties

Property	This compound (Inferred)	1-(p-Chlorophenyl)-3-methyltetrahydropyrimidinium bromide (2f)
Molecular Weight	~280 g/mol (estimated)	303.6 g/mol
Yield	Not reported	45–70%
Purification	Likely column chromatography	Flash column chromatography (chloroform:methanol 9:1)
**Key Functional Groups	B-O-CH₃, two p-Cl-C₆H₄	N⁺-Br⁻, p-Cl-C₆H₄, tetrahydropyrimidine ring

Environmental and Stability Considerations

• Chlorinated aryl groups in this compound may raise concerns about persistence in ecosystems, akin to polychlorinated biphenyls (PCBs) discussed in . However, boron’s lower toxicity compared to heavy metals (e.g., lead, mercury) could mitigate environmental risks .
• Stability under ambient conditions is expected to exceed that of sulfur-containing analogs (e.g., p-chlorophenyl methyl sulfide in ), as boron-oxygen bonds are less prone to hydrolysis than sulfur-fluorine bonds .